Cas no 57879-44-4 (Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium)

Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium structure
57879-44-4 structure
Product Name:Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium
CAS No:57879-44-4
MF:C26H48NO
MW:390.665428161621
CID:947701
PubChem ID:428856
Update Time:2025-04-19

Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium Chemical and Physical Properties

Names and Identifiers

    • Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium
    • AC1L8MDS
    • AG-G-04622
    • BENZYL-HEXADECYL-(2-HYDROXYETHYL)-METHYL-AZANIUM
    • CTK5A7585
    • DTXSID40330318
    • 57879-44-4
    • Inchi: 1S/C26H48NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-27(2,23-24-28)25-26-20-17-16-18-21-26/h16-18,20-21,28H,3-15,19,22-25H2,1-2H3/q+1
    • InChI Key: MRAXTHYVHGWIPL-UHFFFAOYSA-N
    • SMILES: OCC[N+](C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 390.37384
  • Monoisotopic Mass: 390.373590155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 19
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 4.11080

Benzyl-hexadecyl-(2-hydroxyethyl)-methylazanium Related Literature

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited